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Compound of Interest

Compound Name:
NG-Amino-L-arginine

hydrochloride

Cat. No.: B560374 Get Quote

Essential Safety and Handling Guide for NG-
Amino-L-arginine Hydrochloride
This guide provides immediate, essential safety and logistical information for handling NG-
Amino-L-arginine hydrochloride. The following procedures are designed to ensure the safe

handling, storage, and disposal of this compound, fostering a secure laboratory environment

for researchers, scientists, and drug development professionals. While NG-Amino-L-arginine
hydrochloride is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), adherence to standard laboratory safety protocols is crucial to

minimize exposure and ensure personal safety.

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment should be worn to prevent contact with skin

and eyes.[1] The following PPE is recommended:
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves
Nitrile or latex gloves are

suitable.[1]

Eye Protection Safety glasses
Must have side shields or be

safety goggles.[1]

Skin and Body Protection Laboratory coat
A standard lab coat is

sufficient.[1]

Respiratory Protection Not generally required

Use in a well-ventilated area. A

dust mask may be used if dust

is generated.[1]

Operational Plan: Handling and Storage
Proper handling and storage are critical for maintaining the integrity of NG-Amino-L-arginine
hydrochloride and ensuring a safe laboratory environment.

Handling Procedures:

Ventilation: Always use the compound in a well-ventilated area.[1]

Avoid Contact: Prevent contact with skin and eyes.[1]

Minimize Dust: Minimize the generation and accumulation of dust.[1] If dust is generated,

respiratory protection may be necessary.[1]

Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in

areas where the chemical is handled.[1]

Clothing: Remove any contaminated clothing and wash it before reuse.[2]

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[1][2]

Keep the container tightly closed.[1][2]
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Store away from incompatible materials such as strong oxidizing agents.[1]

Protect from moisture and light.[2]

Emergency Procedures: First Aid and Spills
First Aid Measures:

Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[2][3]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing.

[2] Generally, the product does not irritate the

skin.

Eye Contact

Rinse opened eyes for several minutes under

running water. Flush with plenty of water for at

least 15 minutes, occasionally lifting the upper

and lower eyelids. Get medical aid.[2]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water. Seek

medical attention if symptoms persist.[2]

Spill Response:

In the event of a spill, follow these procedures to ensure a safe and effective cleanup:

Ventilate: Ventilate the area of the spill.[1][2]

Wear PPE: Wear appropriate PPE, including gloves, safety glasses, and a lab coat.[1]

Contain: Contain the spill.
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Clean-up: For solid spills, sweep or vacuum up the material and place it in a suitable, labeled

container for disposal.[1][2] Avoid generating dust.[1][2] Clean the spill area with a damp

cloth or paper towels.

Disposal: Dispose of all contaminated materials in accordance with institutional and local

regulations.[1]

Disposal Plan
NG-Amino-L-arginine hydrochloride should be disposed of as non-hazardous solid waste.[1]

However, always consult your institution's specific waste disposal guidelines and your

environmental health and safety (EHS) department.[1] Do not allow the product to enter drains

or waterways.

Quantitative Data
The following table summarizes key quantitative data for NG-Amino-L-arginine
hydrochloride and related compounds.

Property Value Source Compound

Molecular Formula C6H14N4O2 · HCl L-Arginine hydrochloride[3][4]

Molecular Weight 210.66 g/mol L-Arginine hydrochloride[3][4]

Melting Point 222-230 °C L-Arginine hydrochloride[3][5]

Decomposition Temperature 235 °C L-Arginine hydrochloride[6]

pH
~5.7 (100 g/L in aqueous

solution at 20 °C)
L-Arginine hydrochloride[6]

Density 1.42 g/cm³ at 20 °C L-Arginine hydrochloride[6]

Partition Coefficient (log Pow) -3.24 (at 25 °C) L-Arginine hydrochloride[6][7]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of NG-Amino-L-arginine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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